Cas no 873924-30-2 (L-Leucine, 2-methyl-,methyl ester, hydrochloride (9CI))
873924-30-2 structure
Product Name:L-Leucine, 2-methyl-,methyl ester, hydrochloride (9CI)
CAS No:873924-30-2
MF:C8H17NO2
MW:159.2260825634
CID:709578
PubChem ID:13687231
Update Time:2025-04-19
L-Leucine, 2-methyl-,methyl ester, hydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- L-Leucine, 2-methyl-,methyl ester, hydrochloride (9CI)
- L-ALPHA-METHYLLEUCINE METHYL ESTER HYDROCHLORIDE
- methyl (2S)-2-amino-2,4-dimethylpentanoate
- L-Leucine, 2-methyl-, methyl ester
- Methyl 2-methylleucinate
- KGYSWVMSQARZEB-QMMMGPOBSA-N
- Methyl 2-methyl-L-leucinate
- SCHEMBL4374469
- 90104-02-2
- 873924-30-2
- L-alpha-Methylleucine methyl ester
- AKOS006346753
- DTXSID60546757
- Methyl (S)-2-amino-2,4-dimethylpentanoate
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- Inchi: 1S/C8H17NO2/c1-6(2)5-8(3,9)7(10)11-4/h6H,5,9H2,1-4H3/t8-/m0/s1
- InChI Key: KGYSWVMSQARZEB-QMMMGPOBSA-N
- SMILES: O(C)C([C@](C)(CC(C)C)N)=O
Computed Properties
- Exact Mass: 195.10300
- Monoisotopic Mass: 159.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32000
- LogP: 2.42520
L-Leucine, 2-methyl-,methyl ester, hydrochloride (9CI) Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
873924-30-2 (L-Leucine, 2-methyl-,methyl ester, hydrochloride (9CI)) Related Products
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